Cas no 135101-78-9 (Adenosine, 5'-[hydrogen2-(5-fluoro-2,4-dinitrophenyl)phosphorohydrazidate] (9CI))
135101-78-9 structure
Product Name:Adenosine, 5'-[hydrogen2-(5-fluoro-2,4-dinitrophenyl)phosphorohydrazidate] (9CI)
CAS No:135101-78-9
MF:C16H17FN9O10P
MW:545.332646131516
CID:198738
PubChem ID:5492483
Update Time:2025-04-19
Adenosine, 5'-[hydrogen2-(5-fluoro-2,4-dinitrophenyl)phosphorohydrazidate] (9CI) Chemical and Physical Properties
Names and Identifiers
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- Adenosine, 5'-[hydrogen2-(5-fluoro-2,4-dinitrophenyl)phosphorohydrazidate] (9CI)
- [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-N-(5-fluoro-2,4-dinitroanilino)phosphonamidic acid
- adenosine-5-N'-(2,4-dinitro-5-fluorophenyl)phosphohydrazine
- 5'-O-{[2-(5-fluoro-2,4-dinitrophenyl)hydrazino](hydroxy)phosphoryl}adenosine
- Adenosine, 5'-(hydrogen 2-(5-fluoro-2,4-dinitrophenyl)phosphorohydrazidate)
- Dnph-amp
- DTXSID10159255
- 135101-78-9
- adenosine-5-N/'-(2,4-dinitro-5-fluorophenyl)phosphohydrazine
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- Inchi: 1S/C16H17FN9O10P/c17-6-1-7(9(26(31)32)2-8(6)25(29)30)22-23-37(33,34)35-3-10-12(27)13(28)16(36-10)24-5-21-11-14(18)19-4-20-15(11)24/h1-2,4-5,10,12-13,16,22,27-28H,3H2,(H2,18,19,20)(H2,23,33,34)/t10-,12-,13-,16-/m1/s1
- InChI Key: NVHIPXVWGGOHPN-XNIJJKJLSA-N
- SMILES: P(NNC1C=C(C(=CC=1[N+](=O)[O-])[N+](=O)[O-])F)(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O
Computed Properties
- Exact Mass: 545.08221
- Monoisotopic Mass: 545.082003
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 37
- Rotatable Bond Count: 7
- Complexity: 900
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _1.1
- Topological Polar Surface Area: 282
Experimental Properties
- Density: 2.24
- Boiling Point: 877.8°Cat760mmHg
- Flash Point: 484.7°C
- Refractive Index: 1.882
- PSA: 276.18
- LogP: 1.80840
Adenosine, 5'-[hydrogen2-(5-fluoro-2,4-dinitrophenyl)phosphorohydrazidate] (9CI) Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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